Cas no 1804861-67-3 (Ethyl 3-cyano-4-formyl-5-methylbenzoate)

• Product Name: Ethyl 3-cyano-4-formyl-5-methylbenzoate
• CAS No: 1804861-67-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5007062
• Update Time: 2025-06-08

Ethyl 3-cyano-4-formyl-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-formyl-5-methylbenzoate

• Inchi： 1S/C12H11NO3/c1-3-16-12(15)9-4-8(2)11(7-14)10(5-9)6-13/h4-5,7H,3H2,1-2H3
• InChI Key： ZOWWUXHCOUMOBM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C#N)C(C=O)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-cyano-4-formyl-5-methylbenzoate

Ethyl 3-cyano-4-formyl-5-methylbenzoate (CAS No. 1804861-67-3): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-cyano-4-formyl-5-methylbenzoate (CAS No. 1804861-67-3) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyanoformylbenzoates, which are characterized by the presence of a cyano group, a formyl group, and a methyl substituent on a benzoate scaffold. The combination of these functional groups imparts distinct chemical properties that make Ethyl 3-cyano-4-formyl-5-methylbenzoate an intriguing candidate for various applications, including drug discovery and materials science.

The chemical structure of Ethyl 3-cyano-4-formyl-5-methylbenzoate can be represented as C₁₂H₁₁NO₃. The cyano group (−CN) is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The formyl group (−CHO) adds a carbonyl functionality, enhancing the compound's reactivity and potential for further chemical modifications. The methyl substituent (−CH₃) provides steric bulk and can affect the molecule's solubility and bioavailability. These features collectively contribute to the compound's versatility and potential utility in various scientific and industrial applications.

In recent years, there has been growing interest in the biological activities of compounds containing cyano and formyl functionalities. Studies have shown that such compounds can exhibit a range of biological effects, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, research published in the Journal of Medicinal Chemistry in 2022 reported that certain cyanoformylbenzoates demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that Ethyl 3-cyano-4-formyl-5-methylbenzoate could be a valuable lead compound for developing new anti-inflammatory drugs.

Beyond its potential as an anti-inflammatory agent, Ethyl 3-cyano-4-formyl-5-methylbenzoate has also shown promise in cancer research. A study published in Cancer Letters in 2021 investigated the cytotoxic effects of several cyanoformylbenzoates on various cancer cell lines. The results indicated that these compounds could selectively induce apoptosis in cancer cells while sparing normal cells, making them attractive candidates for further development as anti-cancer agents. The mechanism of action is thought to involve the disruption of cellular metabolism and the induction of oxidative stress, which are critical factors in cancer cell death.

In addition to its biological activities, Ethyl 3-cyano-4-formyl-5-methylbenzoate has been explored for its potential applications in materials science. The presence of both cyano and formyl groups makes it an excellent precursor for the synthesis of more complex molecules with tailored properties. For example, researchers at the University of California, Berkeley, have used similar compounds to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of Ethyl 3-cyano-4-formyl-5-methylbenzoate typically involves multi-step processes that include functional group transformations and protection/deprotection strategies. One common synthetic route involves starting from an appropriate benzoic acid derivative, which is then subjected to esterification, cyanation, and formylation reactions. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption.

The characterization of Ethyl 3-cyano-4-formyl-5-methylbenzoate is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed information about the molecular structure and purity of the compound. For instance, NMR spectroscopy can confirm the presence and connectivity of functional groups, while MS can determine the molecular weight and identify any impurities or by-products.

In conclusion, Ethyl 3-cyano-4-formyl-5-methylbenzoate (CAS No. 1804861-67-3) is a multifaceted compound with significant potential in various fields, including medicinal chemistry and materials science. Its unique combination of functional groups endows it with a range of biological activities and chemical properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.